Cas no 813463-32-0 (4-(piperazine-1-sulfonyl)morpholine hydrochloride)

• Product name: 4-(piperazine-1-sulfonyl)morpholine hydrochloride
• CAS No: 813463-32-0
• MF: C₈H₁₈ClN₃O₃S
• MW: 271.76481962204
• MDL: MFCD09863412
• CID: 4659503
• PubChem ID: 42883596

4-(piperazine-1-sulfonyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-piperazinylsulfonyl)morpholine hydrochloride
• 4-(Piperizin-1-ylsulfonyl)morpholine hydrochloride
• 4-(Piperazine-1-sulfonyl)morpholine Hydrochloride
• 4-piperazin-1-ylsulfonylmorpholine;hydrochloride
• 4-(piperazine-1-sulfonyl)-morpholine hydrochloride
• MFCD09863412
• RGPGMLOCLXQVBM-UHFFFAOYSA-N
• 4-(1-Piperazinylsulfonyl)morpholine HCl
• AKOS026850738
• SCHEMBL5000006
• 4-(piperazin-1-ylsulfonyl)morpholinehydrochloride
• Z361993872
• BS-40355
• CS-0245631
• EN300-30763
• 4-(piperazin-1-ylsulfonyl)morpholine hydrochloride
• 813463-32-0
• 4-(piperazine-1-sulfonyl)morpholine hydrochloride

• MDL： MFCD09863412
• Inchi： 1S/C8H17N3O3S.ClH/c12-15(13,10-3-1-9-2-4-10)11-5-7-14-8-6-11;/h9H,1-8H2;1H
• InChI Key： RGPGMLOCLXQVBM-UHFFFAOYSA-N
• SMILES： C1OCCN(S(N2CCNCC2)(=O)=O)C1.[H]Cl

Computed Properties

• Exact Mass: 271.0757403g/mol
• Monoisotopic Mass: 271.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazinesulfonamides

Additional information on 4-(piperazine-1-sulfonyl)morpholine hydrochloride

Introduction to 4-(piperazine-1-sulfonyl)morpholine hydrochloride (CAS No. 813463-32-0)

4-(piperazine-1-sulfonyl)morpholine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 813463-32-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of both piperazine and morpholine moieties, which are well-documented for their diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The structural framework of 4-(piperazine-1-sulfonyl)morpholine hydrochloride consists of a morpholine ring sulfonated at the 1-position, linked to a piperazine moiety. This unique arrangement imparts distinct chemical and pharmacological properties, making it a promising scaffold for the development of novel therapeutic agents. The piperazine segment is known for its role as a bioisostere, often replacing benzene rings in drug molecules to improve metabolic stability and binding affinity. In contrast, the morpholine ring is frequently encountered in medicinal chemistry due to its ability to enhance solubility and interact with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(piperazine-1-sulfonyl)morpholine hydrochloride. Its dual functionality has led researchers to investigate its applications in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and inflammatory conditions. The sulfonamide group introduced by the piperazine moiety is particularly noteworthy, as sulfonamides are a well-established class of pharmacophores with broad-spectrum biological activities.

One of the most compelling aspects of 4-(piperazine-1-sulfonyl)morpholine hydrochloride is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer and autoimmune disorders. Preclinical studies have demonstrated that compounds containing the piperazine-morpholine scaffold can modulate kinase activity by binding to specific ATP-binding sites. This mechanism of action makes 4-(piperazine-1-sulfonyl)morpholine hydrochloride a promising candidate for further development into a kinase inhibitor.

Furthermore, the compound has shown promise in preclinical models as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of 4-(piperazine-1-sulfonyl)morpholine hydrochloride to inhibit inflammatory cytokine production and modulate immune cell function has been observed in vitro and in vivo. These findings suggest that this compound may have therapeutic utility in conditions where inflammation plays a significant role.

The synthesis of 4-(piperazine-1-sulfonyl)morpholine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps typically include sulfonylation of piperazine followed by morpholination, with subsequent salt formation to enhance stability. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the synthetic route. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of 4-(piperazine-1-sulfonyl)morpholine hydrochloride are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its potential as a drug candidate. Preliminary studies have indicated that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its feasibility for further clinical development.

In conclusion, 4-(piperazine-1-sulfonyl)morpholine hydrochloride (CAS No. 813463-32-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in kinase inhibition and anti-inflammatory therapy make it an attractive candidate for further research and development. As our understanding of its pharmacological profile continues to evolve, this compound holds great promise for contributing to the discovery of novel therapeutic agents that address unmet medical needs.